In cardiac fibrosis, in response to stress or injury, cardiac fibroblasts deposit excessive amounts of collagens which contribute to the development of heart failure. The biochemical stimuli in this process have been extensively studied, but the influence of cyclic deformation on the fibrogenic behavior of cardiac fibroblasts in the ever-beating heart is not fully understood. In fact, most investigated mechanotransduction pathways in cardiac fibroblasts seem to ultimately have profibrotic effects, which leaves an important question in cardiac fibrosis research unanswered: how do cardiac fibroblasts stay quiescent in the ever-beating human heart? In this study, we developed a human cardiac fibrosis-on-a-chip platform and utilized it to investigate if and how cyclic strain affects fibrogenic signaling. The pneumatically actuated platform can expose engineered tissues to controlled strain magnitudes of 0–25% – which covers the entire physiological and pathological strain range in the human heart – and to biochemical stimuli and enables high-throughput screening of multiple samples. Microtissues of human fetal cardiac fibroblasts (hfCF) embedded in gelatin methacryloyl (GelMA) were 3D-cultured on this platform and exposed to strain conditions which mimic the healthy human heart. The results provide evidence of an antifibrotic effect of the applied strain conditions on cardiac fibroblast behavior, emphasizing the influence of biomechanical stimuli on the fibrogenic process and giving a detailed overview of the mechanosensitive pathways and genes involved, which can be used in the development of novel therapies against cardiac fibrosis.

The long-term successes of implant restorations rely on both appropriate osseointegration and robust soft tissue integration (STI). Numerous studies have reported that titanium dioxide nanotube (TNT) arrays formed by electrochemical anodization (EA) can promote early osteogenesis, but the mechanical stability of such modifications is often ignored and remains underexplored. In addition, relatively little research has been done on their effects on soft tissues integration. In this study, we developed mechanically robust TNT arrays using an optimized EA system. Subsequently, we immobilized a peptide, specifically D-amino K122-4, onto the anodized TNTs via polydopamine (PDA) films to enhance their mechanical properties. Surface morphology and composition were characterized by scanning electron microscopy (SEM), atomic force microscopy, and X-ray photoelectron spectroscopy. Mechanical properties, including the elastic modulus and hardness of TNTs modified Ti surfaces, were assessed using the nano-indention test. The adhesive strength of TNTs films to the substrate was measured using the nano scratch test. Furthermore, we evaluated the adhesion, spreading, and proliferation of human gingival fibroblasts (HGFs) and periodontal pathogenic bacteria such as Streptococcus mutans (S.m) and F. nucleatum (F.n) on the surface. Results showed that the elastic modulus, hardness, and adhesive strength of anodized TNTs were significantly enhanced by the incorporation of the D-amino K122-4 peptide. Live-dead staining and SEM observation suggested a decreased surface colonization by both bacterial species. The antibacterial rate of S.m and F. n was 81.5% and 71.7%, respectively, evaluated by colony counting method. Additionally, results of CCK8 assay showed that modified TNTs slightly stimulated HGFs attachment and proliferation while producing enhanced fluorescence of integrin β1 and F-actin, confirmed by laser confocal microscopy observation. Thus, D-amino K122-4 biofunctionalized TNTs present significantly improved mechanical properties, and the mechanically robust structures modulate HGFs proliferation and alignment, resulting in decreased bacteria growth. This novel strategy has the potential to create a surface coating for implants that exhibits superior mechanical robustness and enhanced surface-to-implant interactions.

In this study, first willemite (Zn2SiO4) micro and nano-powders were synthesized by the sol-gel method. X-ray diffraction (XRD), transmission electron microscopy (TEM), and dynamic light scattering (DLS) were applied to characterize the crystalline phases and particle size of powders. Then polycaprolactone (PCL) polymer scaffolds containing 20 wt% willemite were successfully fabricated by the DIW 3D printing (direct ink writing) method. The effects of willemite particle size on compressive strength, elastic modulus, degradation rate, and bioactivity of the composite scaffolds were investigated. The results showed that nanoparticle willemite/PCL (NW/PCL) scaffolds had 33.1% and 58.1% higher compressive strength and the elastic modulus of NW/PCL were 1.14 and 2.45 times better compared to micron size willemite/PCL (MW/PCL) and pure PCL scaffolds, respectively. Scanning electron microscopy (SEM) images and Energy-dispersive X-ray spectroscopy map (EDS map) results indicated that willemite nanoparticles, unlike microparticles, were smoothly embedded in the scaffold struts. In vitro tests also revealed an improvement in bone-like apatite formation ability and an increase in the degradation rate up to 2.17% by decreasing the willemite particle size to 50 nm. In addition, NW/PCL rendered significant enhancement in cell viability and cell attachment during the culture of MG-63 human osteosarcoma cell line. Nanostructure had also a positive effect on ALP activity and biomineralization in vitro.

Cellulose acetate is of remarkable scientific interest, becoming more useful when is used in obtaining of the composite materials containing nanoparticles, as result of its improved properties. Thus, cellulose acetate/silica composite films obtained by casting the solutions of cellulose acetate (CA)/tetraethyl orthosilicate (TEOS) in different mixing ratios were analyzed in this paper. The impact of TEOS addition, and implicitly of the silica nanoparticles on the mechanical strength, water vapor sorption properties and antimicrobial activity of the cellulose acetate/silica films were mainly monitored. The results of the tensile strength tests were discussed in correlation with data obtained from Fourier transform infrared spectroscopy (FTIR) and X-ray diffraction (XRD) analysis. It was found that samples with low TEOS content show improved mechanical strength compared to samples with high amounts of TEOS. The microstructural characteristics of the studied films affect their moisture sorption capacity so that the weight of the adsorbed water increases with the addition of TEOS. These features are complemented with the antimicrobial activity against Staphylococcus aureus and Escherichia coli bacterial species. The obtained data show that the cellulose acetate/silica films, and especially those with low silica content have improved properties that can recommend them for applications in the biomedical field.

We present a finite element model of the human cornea used to simulate corneal refractive surgery according to the three most diffused laser procedures, i. e., photo-refractive keratectomy (PRK), laser in-situ keratomileusis (LASIK) and small incision lenticule extraction (SMILE). The geometry used for the model is patient-specific in terms of anterior and posterior surfaces of the cornea and intrastromal surfaces originated by the planned intervention. The customization of the solid model prior to finite element discretization avoids the struggling difficulties associated with the geometrical modification induced by cutting, incision and thinning. Important features of the model include the identification of the stress-free geometry and an adaptive compliant limbus to account for the surrounding tissues. By the way of simplification, we adopt a Hooke material model extended to the finite kinematics, and consider only the preoperative and short-term postoperative conditions, disregarding the remodeling and material evolution aspects typical of biological tissues. Albeit simple and incomplete, the approach demonstrates that the post-operative biomechanical state of the cornea, after the creation of a flap or the removal of a small lenticule, is strongly modified with respect to the preoperative state and characterized by displacement irregularities and stress localizations.

Collagen fibrils are the basic structural building blocks that provide mechanical properties such as stiffness, toughness, and strength to tissues from the nano- to the macroscale. Collagen fibrils are highly hydrated and transient deformation mechanisms contribute to their mechanical behavior. One approach to describe and quantify the apparent viscoelastic behavior of collagen fibrils is to find rheological models and fit the resulting empirical equations to experimental data. In this study, we consider a nonlinear rheological Maxwell model for this purpose. The model was fitted to tensile stress-time data from experiments conducted in a previous study on hydrated and partially dehydrated individual collagen fibrils via AFM. The derivative tensile modulus, estimated from the empirical equation, increased for decreasing hydration of the collagen fibril. The viscosity is only marginally affected by hydration but shows a dependency with strain rate, suggesting thixotropic behavior for low strain rates.

Dental implants have long played an important role in restoring lost teeth, but there are still concerns about their durability and long-term success. Commercial dental implants have traditionally been made of metallic and ceramic materials like titanium and zirconia; however, each kind of material has restrictions regarding osseointegration and mechanical characteristics that differ between native bone and the implant material, limiting the implant's longevity and reliability. To address these concerns, this research explores the use of carbon nanotubes (CNTs) in restorative dentistry, their excellent properties make them an ideal candidate for promoting bone growth around implanted device and ensuring long-lasting success. The objective of this study was to understand how CNT properties when incorporated into the titanium matrix may be able to better adapt to the oral environment taking into consideration the CNT agglomeration effects when designing reinforced nanocomposite materials for dental implant. A mathematical formulation of the micromechanics model was developed and improved to extend its application for the case of CNT-based composite materials for dental implants. A three dimensional (3D) model of bone structure around the osseointegrated dental implant was established considering different compositions of implant material. Finite Element Analysis (FEA) were conducted to assess the aggregation effect of implant incorporating CNTs into the titanium matrix, considering CNTs with both spherical inclusions (CNT clusters), and randomly dispersive ones (CNTs) in the titanium matrix, on osseointegration and bone remodeling around the dental implant and supporting bone system over a period of 48 months. Firstly, the effects of CNT-Ti implantation on time-dependent performance are evaluated in a computational remodeling framework. Then, Von Mises equivalent stresses are investigated to evaluate the stress distributions and micromotions in jaw bones of loaded implant with different composition of prosthetic material. Three agglomeration patterns are considered, particularly without agglomeration (ζ = ξ), partial and complete agglomeration (ζ < ξ, ξ = 1). Further, the influence of CNTs volume fraction variation is taken into account to predict the mechanical response of the bony system after CNT-reinforced dental implantation. It can be inferred that the agglomeration of CNTs reduces the elastic stiffness of the matrix. This is due to the fact that when CNTs are agglomerated, the inter-tube contacts are reduced and the effective stiffness of the matrix is decreased.

ObjectiveTo investigate the mechanical properties, biosafety, and shearing bonding strength of glass fibers–reinforced polyether-ether-ketone (PEEK-GF) for post-core materials.MethodsPEEK-GF composites with different glass fiber contents were prepared by extrusion injection and named PEEK-GF30, PEEK-GF40, and PEEK-GF50. Mechanical properties including flexural modulus, flexural strength, Vickers hardness, and compression strength were tested. The cross-sectional morphology was examined using scanning electron microscopy (SEM). Cytotoxicity was studied in vitro with Cell-counting kit-8 (CCK-8). Cell morphology was observed under a microscope. Cell growth on the composites’ surfaces was analyzed with DAPI staining. The shearing bonding strength (SBS) of PEEK-GF50 was assessed after applying different pretreatments. Failure modes were evaluated by microscopy. SEM and contact-angle measurements were performed on the surfaces. Statistical analysis was conducted using one-way ANOVA (P < 0.05).ResultsThe mechanical properties of PEEK-GF composites improved with increased GF content. The PEEK-GF50 group exhibited flexural modulus (17.4 ± 0.5 GPa) close to that of dentin (18.6 GPa) and showed the highest flexural strength (350.0 ± 2.9 MPa), Vickers hardness (47.6 ± 4.5 HV), and compressive strength (264.0 ± 18.0 MPa). The SEM analysis demonstrated that the PEEK matrix combined well with glass fibers. The CCK-8 results confirmed the biosafety of all groups. DAPI staining indicated that cells were growing well on the composites’ surface. The sample that was pretreated with sandblasting and plasma showed the highest SBS (16.0 ± 1.7 MPa).SignificanceThe PEEK-GF composites demonstrated excellent mechanical properties, biosafety, and SBS, and have great potential to serve as post-core materials.

Herein, present study mainly focuses on the synthesis and characterizations of boron nitride reinforced waste zirconia (wZrO2) with different concentrations. Composites were prepared via a scalable solid-state reaction method. Various physical parameters such as density, ionic concentration, polaron radius, and field strength were evaluated. XRD results reveal crystalline nature with a major phase of tetragonal zirconia and as boron nitride is reinforced, the tetragonal transforms into a monoclinic zirconia. Interconnected spherical grains and nanosheets were observed using FESEM. Mechanical characterizations revealed the highest compressive strength of 266 MPa. The latent fingerprints were visualized using a composite on different surfaces, implementing the powder dusting and solution techniques. MTT assay was performed and revealed good biocompatible nature. These results reveal that composite is suitable for fabrication of bioceramics with acceptable mechanical and biological performances. The composite can also be utilized for latent fingerprint detection in forensic science.

ObjectivesThe aim was to quantify effects of polylysine (PLS, 2 or 5 wt%) and monocalcium phosphate (MCP, 4 or 8 wt%) on properties of dental composites.MethodsLight-activated, lower surface polymerisation kinetics versus sample depth (1–4 mm) of 4 formulations were quantified using ATR-FTIR. Water sorption and solubility (at 1 week) were assessed following ISO/4049. PLS release (over 1 month) and biaxial flexural strength (over 6 months) of fully-cured, water-immersed, 1 mm thick discs were determined. Surface mineral precipitation, following immersion in simulated body fluid (SBF), was assessed by SEM. Z250 was used as a conventional composite comparator.ResultsWith 40s light exposure, increasing depth (from 1 to 4 mm) led to enhanced delay before polymerisation (from 3 to 17s) and decreased final conversion (72-66%) irrespective of PLS and MCP level. Increasing PLS and MCP raised solubility (4–13 μg/mm3). Water sorption (between 32 and 55 μg/mm3) and final PLS release (8–13% of disc content) were raised primarily by increasing PLS. Higher PLS also reduced strength. Strength reached minimum values (69–94 MPa) at 3 months. Surface mineral deposition was enhanced by increased MCP. For Z250, polymerisation delays (3-6s) and final conversions (55-54%) at 1-4 mm depth, solubility (0 μg/mm3), water sorption (16 μg/mm3) and strength (180 MPa) were all significantly different.ConclusionDelay time increased whilst final conversion decreased with thicker samples. Higher PLS enhances its percentage release, but lower level is required to keep water sorption, solubility and mechanical properties within ISO 4049 recommendations. Doubling MCP raises solubility and enhances minerals reprecipitation with minimal mechanical property compromise.